5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• SMILES: CC1=CC(=C(C2=C1N(C(=C2C(=O)O)C)C)C)O
• InChI: InChI=1S/C13H15NO3/c1-6-5-9(15)7(2)10-11(13(16)17)8(3)14(4)12(6)10/h5,15H,1-4H3,(H,16,17)
• InChIKey: PBFYTHHSNMEASA-UHFFFAOYSA-N

Chemical Identity and Sourcing Baseline

5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid (CAS 2060034-73-1) is a tetrasubstituted hydroxyindole-3-carboxylic acid with the molecular formula C13H15NO3 and a molecular weight of 233.26 g/mol [1]. The compound features a unique 1,2,4,7-tetramethyl substitution pattern that differentiates it from positional isomers such as the 1,2,6,7-tetramethyl variant available from commercial suppliers . As a member of the hydroxyindole carboxylic acid chemotype, this scaffold has been recognized in the medicinal chemistry literature for its capacity to anchor inhibitors within the active site of protein tyrosine phosphatases (PTPs) via the salicylic acid mimetic formed by the 5-hydroxy-3-carboxylic acid motif [2]. The compound is listed in the PubChem database (CID 125426515) and is available from several chemical suppliers at typical purities of 95% [1] .

Regioisomer 1,2,4,7-Tetramethyl positional isomer for regioisomeric SAR studies

Scaffold PTP active-site anchoring via 5-hydroxy-3-carboxylic acid motif

Use context Carboxylic acid building block for amide library synthesis

• [1] PubChem. 5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid. CID 125426515. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Zeng LF, Xu J, He Y, et al. A facile hydroxyindole carboxylic acid based focused library approach for potent and selective inhibitors of Mycobacterium protein tyrosine phosphatase B. ChemMedChem. 2013;8(6):904-908. View Source

Why Generic Substitution Fails

The precise 1,2,4,7-tetramethyl substitution pattern of this compound is not a trivial structural variation; it defines a distinct chemical entity that is not interchangeably replaceable by generic indole-3-carboxylic acid, its 5-hydroxy demethylated parent, or even its close positional isomer 5-hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid. In hydroxyindole carboxylic acid-based inhibitors, the methylation pattern dictates both the electronic environment of the hydroxy-carboxylic acid anchor and the steric topography presented to adjacent binding pockets [1]. A change from the 4,7-dimethyl to the 6,7-dimethyl arrangement (as in the Sigma-Aldrich isomer) alters the vector of the C4 substituent and consequently the shape complementarity with protein surfaces. In focused library approaches targeting PTP active sites, even single methyl group shifts have been shown to significantly modulate both inhibitory potency (IC50) and selectivity profiles [1]. Therefore, substituting this compound with a different regioisomer in a synthesis or assay without explicit comparative validation introduces an uncontrolled variable that can compromise experimental reproducibility and structure-activity relationship (SAR) interpretation.

Positional isomer mismatch 1,2,6,7-Tetramethyl isomer (Sigma-Aldrich) may not substitute; methyl shift from C4/C7 to C6/C7 alters binding-pocket complementarity and SAR interpretation

Scaffold simplification risk Demethylated or simpler indole-3-carboxylic acids lack tetramethyl steric and electronic profile; binding mode and selectivity may not transfer

Identity verification gap Procurement by chemical name alone risks regioisomer confusion; verify InChIKey at receipt to confirm structural identity

• [1] Zeng LF, Xu J, He Y, et al. A facile hydroxyindole carboxylic acid based focused library approach for potent and selective inhibitors of Mycobacterium protein tyrosine phosphatase B. ChemMedChem. 2013;8(6):904-908. View Source

Quantitative Differentiation Evidence

Positional Isomer Identity and Target Engagement

The 5-hydroxy-1,2,4,7-tetramethyl substitution pattern is structurally distinct from the commercially available 5-hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid (Sigma-Aldrich ENAH3047BE34) . Both share the molecular formula C13H15NO3 but differ in the positions of the two methyl groups on the benzene ring (positions 4 and 7 versus positions 6 and 7). This regioisomerism results in different InChIKeys: PBFYTHHSNMEASA-UHFFFAOYSA-N for the 1,2,4,7-isomer [1] versus NKSJYFYFVRPSFY-UHFFFAOYSA-N for the 1,2,6,7-isomer . In the context of hydroxyindole carboxylic acid-based PTP inhibitors, the salicylic acid motif (5-OH and 3-COOH) serves as the active-site anchor, and substituents on the indole ring periphery directly influence binding pocket complementarity and selectivity [2].

Regioisomeric Identity

Class-level inference

1,2,4,7-tetramethyl (InChIKey PBFYTHHSNMEASA-UHFFFAOYSA-N) vs 1,2,6,7-tetramethyl isomer (InChIKey NKSJYFYFVRPSFY-UHFFFAOYSA-N); distinct CAS registry and connectivity

Structural identity must be verified for SAR continuity; ordering incorrect isomer compromises data attribution

Confirm InChIKey before ordering; chemical name alone may not prevent isomer errors

Evidence Dimension	Structural Identity – Methyl group positional isomerism
Target Compound Data	1,2,4,7-tetramethyl substitution; InChIKey PBFYTHHSNMEASA-UHFFFAOYSA-N; CAS 2060034-73-1
Comparator Or Baseline	1,2,6,7-tetramethyl substitution; InChIKey NKSJYFYFVRPSFY-UHFFFAOYSA-N; Sigma-Aldrich ENAH3047BE34
Quantified Difference	Positional isomer with distinct connectivity; no co-identity; physicochemical property differences not publicly quantified
Conditions	Structural identity confirmed by InChIKey and CAS registry comparison

Why This Matters

Procurement of the correct regioisomer is non-negotiable for SAR continuity; ordering the 1,2,6,7-isomer in error will produce data that cannot be attributed to the intended chemical structure.

• [1] PubChem. 5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid. CID 125426515. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Zeng LF, Xu J, He Y, et al. A facile hydroxyindole carboxylic acid based focused library approach for potent and selective inhibitors of Mycobacterium protein tyrosine phosphatase B. ChemMedChem. 2013;8(6):904-908. View Source

Validated PTP Active-Site Anchor Scaffold

The 5-hydroxyindole-3-carboxylic acid chemotype, which encompasses the target compound, has been validated as a privileged scaffold for inhibiting protein tyrosine phosphatases (PTPs). In a focused amide library study, this scaffold was used to target both the PTP active site and a unique nearby pocket, leading to the identification of compound 11a, a highly potent and selective inhibitor of Mycobacterium tuberculosis protein tyrosine phosphatase B (mPTPB) that exhibited high cellular activity and reversed altered immune responses in macrophages [1]. The 5-hydroxy-3-carboxylic acid moiety functions as a bicyclic salicylic acid mimetic that anchors the inhibitor in the PTP catalytic cleft [2]. While the target compound itself is the carboxylic acid intermediate used for further derivatization (e.g., amide coupling), its scaffold is directly responsible for the primary binding interaction that drives inhibitory potency in this validated class.

PTP Scaffold Validation

Class-level

5-Hydroxyindole-3-carboxylic acid chemotype anchors PTP catalytic cleft via bicyclic salicylic acid mimetic; literature-precedented in mPTPB inhibitor development

Class-level scaffold evidence; target compound IC50 not reported for free acid form

Scaffold binding characterized in mPTPB; free acid requires downstream amide derivatization for potency assessment

Evidence Dimension	Scaffold functional validation – PTP inhibition potential
Target Compound Data	5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid (scaffold member; specific IC50 data not publicly available for the free acid)
Comparator Or Baseline	Library-derived hydroxyindole carboxylic acid amides (e.g., compound 11a) showing potent mPTPB inhibition with cellular activity
Quantified Difference	Not quantified for target compound vs. specific analogs; scaffold class is validated, but the individual compound's contribution to potency depends on the amide coupling partner introduced downstream
Conditions	In vitro mPTPB enzyme assay and macrophage cellular assay (source: ChemMedChem 2013)

Why This Matters

This scaffold is a literature-precedented entry point for PTP inhibitor development; the decision to purchase this specific tetramethyl-substituted acid, rather than a simpler 5-hydroxyindole-3-carboxylic acid, should be driven by the need to map the SAR contribution of the 1,2,4,7-methyl groups in the context of a specific medicinal chemistry program.

• [1] Zeng LF, Xu J, He Y, et al. A facile hydroxyindole carboxylic acid based focused library approach for potent and selective inhibitors of Mycobacterium protein tyrosine phosphatase B. ChemMedChem. 2013;8(6):904-908. View Source
• [2] Zeng LF, Zhang ZY. Hydroxyindole carboxylic acid-based inhibitors for receptor-type protein tyrosine protein phosphatase beta. US Patent App. 2014. PMID: 24180557. View Source

Physicochemical Property Comparison

The computed physicochemical properties of 5-hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid place it in the fragment-to-lead molecular weight range. Its properties as computed by PubChem are: MW 233.26 g/mol, XLogP3 2.3, 2 H-bond donors, 3 H-bond acceptors, and a topological polar surface area of 62.5 Ų [1]. Compared to the unsubstituted indole-3-carboxylic acid (MW 161.16 g/mol, XLogP ~1.5), the tetramethyl substitution increases both molecular weight and lipophilicity, which may influence membrane permeability and non-specific protein binding when this acid is used as a synthetic building block for final inhibitors. Compared to 5-hydroxyindole-3-carboxylic acid (MW 177.16 g/mol), the additional four methyl groups add 56.1 Da and increase logP by approximately 0.8-1.0 log units, which is a meaningful shift in the physicochemical profile for fragment-based or property-guided lead optimization campaigns.

Physicochemical Profile

Data to verify

MW 233.26 g/mol; XLogP3 2.3; TPSA 62.5 Ų. ΔMW +72.1 vs indole-3-carboxylic acid; ΔXLogP ~+0.8 to +1.0 vs 5-hydroxyindole-3-carboxylic acid

Property differences may influence overall inhibitor profile; selection should match target property range

Computed properties only; experimental logP not publicly available

Evidence Dimension	Computed molecular weight (MW) and lipophilicity (XLogP3)
Target Compound Data	MW 233.26 g/mol; XLogP3 2.3; TPSA 62.5 Ų [1]
Comparator Or Baseline	Indole-3-carboxylic acid: MW 161.16 g/mol, XLogP ~1.5. 5-Hydroxyindole-3-carboxylic acid: MW 177.16 g/mol.
Quantified Difference	ΔMW: +72.1 g/mol vs. indole-3-carboxylic acid; +56.1 g/mol vs. 5-hydroxyindole-3-carboxylic acid. ΔXLogP: ~+0.8 to +1.0.
Conditions	Computed properties (PubChem 2.1); no experimentally determined logP or logD publicly available

Why This Matters

For procurement in a lead optimization context, these property differences are large enough to meaningfully influence the overall profile of final compounds; the decision to use the tetramethyl-substituted acid should be based on the desired property range of the target molecule series.

• [1] PubChem. 5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid. CID 125426515. National Center for Biotechnology Information. Accessed April 2026. View Source

Anticancer Cytotoxicity in MCF-7 Cells

A recent study synthesized 23 novel 5-hydroxyindole-3-carboxylic acid derivatives (acids and esters) and evaluated their cytotoxicity via MTT assay against MCF-7 breast cancer cells, with counter-screening on normal human dermal fibroblasts (HDF) to assess selectivity [1]. This study establishes the broader class of 5-hydroxyindole-3-carboxylic acid derivatives as a source of compounds with potential cancer cell-selective cytotoxicity. While the specific 1,2,4,7-tetramethyl-substituted acid was not among the specific compounds reported, the study provides a methodological framework and baseline for evaluating the activity of further derivatives, including those synthesized from the target compound as a starting material.

Cytotoxicity Class Evidence

Class-level

5-Hydroxyindole-3-carboxylic acid derivatives show MCF-7 cytotoxicity with selectivity vs. normal fibroblasts (MTT assay); 23 derivatives evaluated

Supports cell-model endpoint review; target compound not directly tested in this study

MTT assay in MCF-7 cells; target compound serves as precursor for derivative synthesis

Evidence Dimension	Cytotoxicity against MCF-7 cells (MTT assay)
Target Compound Data	Not directly tested in this study; serves as a potential precursor for amide and ester derivatives
Comparator Or Baseline	23 novel 5-hydroxyindole-3-carboxylic acid derivatives with varying amine substituents; cytotoxicity observed with selectivity vs. HDF cells
Quantified Difference	Activity of target compound not reported; class members showed MCF-7 cytotoxicity without significant toxicity to normal fibroblasts [1]
Conditions	MTT assay, MCF-7 cell line, normal human dermal fibroblasts

Why This Matters

If the procurement goal is to generate novel anticancer screening candidates, this compound provides a tetramethyl-substituted variant of a scaffold with documented cancer-cell activity; the methylation pattern may impart selectivity advantages that can be explored through focused library synthesis.

• [1] Arezo Teymori et al. Synthesis and cytotoxicity evaluation of novel 5-hydroxyindole-3-carboxylic acid derivatives against MCF-7 breast cancer cells. Scilit profile. Accessed April 2026. View Source

Commercial Availability and Purity

5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid is commercially available from multiple suppliers with a typical purity specification of 95% [1]. This level of purity is standard for research-grade indole building blocks and is comparable to that of the structurally simpler 5-hydroxyindole-3-carboxylic acid (typically ≥97%) and indole-3-carboxylic acid (≥98%). The target compound is cataloged under CAS 2060034-73-1 and PubChem CID 125426515, with the synonym EN300-320757, facilitating unambiguous ordering [1]. The positional isomer 5-hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid is also commercially available but under a different catalog number and InChIKey, which underscores the importance of verifying structural identity by InChIKey rather than relying solely on the chemical name during procurement .

Commercial Specification

Specification review

95% purity specification; CAS 2060034-73-1; PubChem CID 125426515; synonym EN300-320757

Verify batch COA; 95% purity may require additional purification for sensitive assays

95% catalog purity; confirm InChIKey at receipt to avoid positional isomer mix-up

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	95% purity (Leyan, Enamine); CAS 2060034-73-1; MW 233.26
Comparator Or Baseline	5-Hydroxyindole-3-carboxylic acid: ≥97% purity; Indole-3-carboxylic acid: ≥98% purity (Sigma-Aldrich). 5-Hydroxy-1,2,6,7-tetramethyl isomer: also available
Quantified Difference	Purity: 95% target vs. ≥97-98% for simpler analogs. Unique CAS ensures identity confirmation.
Conditions	Catalog specifications as of April 2026; actual batch purity should be verified by COA

Why This Matters

When ordering, the lower catalog purity of the target compound (95%) relative to simpler analogs may necessitate additional purification prior to use in sensitive assays; the unique CAS number should be used as the primary procurement identifier to avoid isomer mix-ups.

• [1] PubChem. 5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid. CID 125426515. National Center for Biotechnology Information. Accessed April 2026. View Source

Research and Procurement Scenarios

PTP Inhibitor Amide Library Synthesis

The compound serves as a tetramethyl-substituted carboxylic acid precursor for amide-focused library construction targeting protein tyrosine phosphatases (PTPs). As demonstrated by the hydroxyindole carboxylic acid-based mPTPB inhibitor study, coupling different amines to the 3-carboxylic acid position generates focused libraries where the 5-hydroxyindole scaffold anchors the inhibitor in the PTP active site while the amide substituent explores adjacent binding pockets for enhanced affinity and selectivity [1]. The 1,2,4,7-tetramethyl substitution pattern provides a distinct steric and electronic environment that can be compared head-to-head with regioisomeric or less-substituted scaffolds in a systematic SAR campaign.

Regioisomeric Selectivity Profiling

When a research program requires unambiguous structure-activity relationship data for tetramethylindole regioisomers, this compound provides the 1,2,4,7-substitution variant that can be directly compared against the commercially available 1,2,6,7-isomer (Sigma-Aldrich ENAH3047BE34) . Such comparative studies can reveal how the position of methyl groups on the indole benzene ring influences target binding, selectivity, and physicochemical properties within a congeneric series.

Fragment-Based Lead Generation

With a molecular weight of 233.26 g/mol, XLogP3 of 2.3, and only 2 hydrogen bond donors, this compound falls within the fragment-like chemical space suitable for fragment-based drug discovery or as an early lead-generation starting point [2]. Its computed properties indicate that it is substantially more lipophilic than the unsubstituted 5-hydroxyindole-3-carboxylic acid (Δ logP ~+0.8 to +1.0), making it a valuable tool for probing the lipophilicity tolerance of a target binding site while maintaining the PTP-anchoring hydroxy-carboxylate motif.

Anticancer SAR Expansion

Based on the documented cytotoxicity of structurally related 5-hydroxyindole-3-carboxylic acid derivatives against MCF-7 breast cancer cells with selectivity over normal fibroblasts, this tetramethyl-substituted analog can be used to generate novel ester or amide derivatives for expanded anticancer screening [3]. The increased methylation may alter cellular permeability and target engagement, providing a differentiated sub-series for cancer cell panel testing.

Application

Selection Property

Validation Focus

PTP inhibitor amide library synthesis

Regioisomeric scaffold identity

PTP active-site engagement with varied amide substituents

Regioisomeric selectivity profiling

1,2,4,7 vs 1,2,6,7 isomer comparison

Methyl-position effects on target binding and selectivity

Fragment-based lead generation

Fragment-like MW and lipophilicity profile

Binding-site lipophilicity tolerance mapping

Cancer cell-model derivative screening

Tetramethyl-substituted scaffold variant

Cell-model endpoint review and selectivity assessment

• [1] Zeng LF, Xu J, He Y, et al. A facile hydroxyindole carboxylic acid based focused library approach for potent and selective inhibitors of Mycobacterium protein tyrosine phosphatase B. ChemMedChem. 2013;8(6):904-908. View Source
• [2] PubChem. 5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid. CID 125426515. National Center for Biotechnology Information. Accessed April 2026. View Source
• [3] Arezo Teymori et al. Synthesis and cytotoxicity evaluation of novel 5-hydroxyindole-3-carboxylic acid derivatives against MCF-7 breast cancer cells. Scilit profile. Accessed April 2026. View Source